Cas no 82101-18-6 (Balsalazide disodium)
Balsalazide disodium Chemical and Physical Properties
Names and Identifiers
-
- Balsalazide disodium
- Disodium (3E)-3-[[4-[(3-oxido-3-oxopropyl)carbamoyl]phenyl]hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylate
- Disodium 5-[4-(2-carboxylatoethylcarbamoyl)phenyl]diazenyl-2-hydroxy-benzoate
- Benzoic acid, 5-[[4-[[(2-carboxyethyl)amino]carbonyl]phenyl]azo]-2-hydroxy-, disodium salt (9CI)
- Sodium 5-[2-[4-[[(2-carboxyethyl)amino]carbonyl]phenyl]diazenyl]-2-hydroxybenzoate (1:1) (ACI)
- Balsalazide sodium
- BX 661A
- Colazal
- Colazide
- HMS3714A22
- FT-0622551
- BALSALAZIDE DISODIUM SALT ANHYDROUS [MI]
- disodium 3-[[4-[(3-oxidanidyl-3-oxidanylidene-propyl)carbamoyl]phenyl]hydrazinylidene]-6-oxidanylidene-cyclohexa-1,4-diene-1-carboxylate
- Sodium(E)-5-((4-((2-carboxylatoethyl)carbamoyl)phenyl)diazenyl)-2-hydroxybenzoate
- A815288
- Balsalazide disodium anhydrous
- Benzoic acid,5-[[4-[[(2-carboxyethyl)amino]carbonyl]phenyl]azo]-2-hydroxy-, disodiumsalt
- Balsalazide disodium salt hydrate
- 82101-18-6
- Q27251713
- HMS2097A22
- AKOS025294907
- Balsalazide Disodium Salt
- Sodium (E)-5-((4-((2-carboxylatoethyl)carbamoyl)phenyl)diazenyl)-2-hydroxybenzoate
- BENZOIC ACID, 5-((1E)-2-(4-(((2-CARBOXYETHYL)AMINO)CARBONYL)PHENYL)DIAZENYL)-2-HYDROXY-, SODIUM SALT (1:2)
- BALSALAZIDE SODIUM [WHO-DD]
- disodium 3-[[4-[(2-carboxylatoethylamino)-oxomethyl]phenyl]hydrazinylidene]-6-oxo-1-cyclohexa-1,4-dienecarboxylate
- 213594-60-6
- HMS3264M06
- FT-0658348
- SCHEMBL30360
- CCG-213078
- AKOS015896484
- NSC-760046
- balsalazine
- Balzide
- 15ASW03C9S
- CHEMBL1200760
- disodium;3-[[4-[(3-carboxy-4-oxidophenyl)diazenyl]benzoyl]amino]propanoate
- Giazo
- Balsalazidedisodium
- J-014008
- BX-661A
- 5-[4-(2-Carboxyethylcarbamoyl)phenylazo]salicylic Acid Disodium Salt
- PD052271
- SCHEMBL3666408
-
- Inchi: 1S/C17H15N3O6.Na/c21-14-6-5-12(9-13(14)17(25)26)20-19-11-3-1-10(2-4-11)16(24)18-8-7-15(22)23;/h1-6,9,21H,7-8H2,(H,18,24)(H,22,23)(H,25,26);
- InChI Key: PVJJNYYXGOPUNH-UHFFFAOYSA-N
- SMILES: [Na].O=C(C1C(O)=CC=C(N=NC2C=CC(C(NCCC(O)=O)=O)=CC=2)C=1)O
Computed Properties
- Exact Mass: 401.06
- Monoisotopic Mass: 401.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 676
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 151A^2
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 150.82000
- LogP: -1.39660
Balsalazide disodium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A539060-1g |
Balsalazide Disodium |
82101-18-6 | 98% | 1g |
$732.0 | 2025-04-16 |
Balsalazide disodium Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Balsalazide disodium
Balsalazide Disodium (CAS No. 82101-18-6): A Comprehensive Overview
Balsalazide disodium (CAS No. 82101-18-6) is a prodrug that has gained significant attention in the treatment of inflammatory bowel diseases (IBD), particularly ulcerative colitis (UC). This compound is a derivative of 5-aminosalicylic acid (5-ASA) and is designed to release 5-ASA in the colon, where it exerts its therapeutic effects. The unique structure and mechanism of action of balsalazide disodium make it an important player in the management of IBD, offering a targeted and effective treatment option.
The chemical structure of balsalazide disodium consists of a 5-ASA moiety linked to a carrier molecule through an azo bond. This design ensures that the drug remains stable in the upper gastrointestinal tract and is only cleaved by colonic bacteria, releasing the active 5-ASA. This targeted delivery system minimizes systemic exposure to 5-ASA, thereby reducing potential side effects and improving patient compliance.
Recent studies have further elucidated the mechanisms by which balsalazide disodium exerts its anti-inflammatory effects. Research has shown that 5-ASA, once released in the colon, can modulate various inflammatory pathways, including the inhibition of prostaglandin synthesis and the reduction of reactive oxygen species (ROS) production. These actions help to reduce inflammation and promote mucosal healing in patients with UC.
Clinical trials have consistently demonstrated the efficacy and safety of balsalazide disodium in treating mild to moderate UC. A randomized, double-blind, placebo-controlled trial published in the journal Gastroenterology found that patients treated with balsalazide disodium had significantly higher rates of clinical remission and mucosal healing compared to those receiving placebo. Additionally, the adverse event profile of balsalazide disodium was favorable, with most side effects being mild and transient.
The pharmacokinetics of balsalazide disodium have also been well-characterized. Upon oral administration, the drug is rapidly absorbed in the small intestine but remains inactive due to its prodrug nature. It then reaches the colon, where it is cleaved by bacterial azoreductases, releasing 5-ASA. The systemic bioavailability of 5-ASA from balsalazide disodium is low, which contributes to its favorable safety profile.
In addition to its therapeutic benefits, balsalazide disodium has been shown to improve quality of life in patients with UC. A study published in the journal Clinical Gastroenterology and Hepatology evaluated patient-reported outcomes and found that treatment with balsalazide disodium led to significant improvements in symptoms such as abdominal pain, diarrhea, and fatigue. These findings highlight the importance of considering patient-centered outcomes in the evaluation of IBD treatments.
The development of new formulations and delivery systems for balsalazide disodium continues to be an area of active research. One promising approach involves the use of controlled-release formulations that can further enhance targeted delivery and prolong drug action in the colon. These advancements aim to improve treatment outcomes and reduce dosing frequency, thereby enhancing patient convenience and adherence.
In conclusion, balsalazide disodium (CAS No. 82101-18-6) represents a valuable therapeutic option for patients with ulcerative colitis. Its unique prodrug design, coupled with its well-documented efficacy and safety profile, makes it a preferred choice for many clinicians managing IBD. Ongoing research into new formulations and delivery systems holds promise for further optimizing the use of this important compound in clinical practice.
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